![molecular formula C10H10N2OS B1607670 4-(Phenoxymethyl)-1,3-thiazol-2-amine CAS No. 94830-63-4](/img/structure/B1607670.png)
4-(Phenoxymethyl)-1,3-thiazol-2-amine
Overview
Description
The description of a compound typically includes its IUPAC name, common names, and structural formula. It may also include its classification (e.g., antibiotic, antifungal, etc.) and its uses .
Synthesis Analysis
Synthesis analysis involves understanding the chemical reactions used to create the compound. This can include the starting materials, reaction conditions, catalysts, and the overall reaction mechanism .Molecular Structure Analysis
Molecular structure analysis involves determining the arrangement of atoms within a molecule. Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are often used .Chemical Reactions Analysis
This involves studying how the compound reacts with other substances. It can include studying its reactivity, stability, and the products it forms during reactions .Physical And Chemical Properties Analysis
This involves studying properties like melting point, boiling point, solubility, and reactivity. Techniques like thermogravimetric analysis (TGA) can be used .Scientific Research Applications
Synthesis and Chemical Properties
- The regioselective Mannich reaction has been utilized to introduce N-benzyl side chains to chitosan, demonstrating a method to improve the solubility of this natural polyaminosaccharide in organic solvents, thereby expanding its potential applications in biomedical and chemical fields (Omura et al., 2001).
Antimicrobial and Antiproliferative Activities
- A study on Schiff bases derived from 1,3,4-thiadiazole compounds revealed compounds with high DNA protective ability against oxidative damage and strong antimicrobial activity against specific bacteria. This indicates the potential of thiazole derivatives in developing therapeutic agents (Gür et al., 2020).
- Another research explored the antimicrobial properties of 2-amino-1,3,4-thiadiazole as a promising scaffold for antimicrobial agents. The study underscores the importance of thiadiazole derivatives in addressing the growing concern of microbial resistance to antibiotics (Serban et al., 2018).
Corrosion Inhibition
- Thiazole and thiadiazole derivatives have shown potential as corrosion inhibitors for metals. A study demonstrated their effectiveness in protecting iron surfaces from corrosion, highlighting the relevance of such compounds in industrial applications to enhance the durability of metal components (Kaya et al., 2016).
Chemical Synthesis and Applications
- Research into the synthesis of thiazoles and their fused derivatives with antimicrobial activities has expanded the understanding of the chemical reactivity and potential pharmaceutical applications of these compounds (Wardkhan et al., 2008).
- The development of new chitosan derivatives through aminomethylation processes shows how modifications of thiazole structures can lead to materials with improved characteristics for potential use in various scientific and industrial fields (Omura et al., 2001).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
4-(phenoxymethyl)-1,3-thiazol-2-amine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10N2OS/c11-10-12-8(7-14-10)6-13-9-4-2-1-3-5-9/h1-5,7H,6H2,(H2,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAQVZJWKWGNLRJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)OCC2=CSC(=N2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10N2OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80365982 | |
Record name | 4-(phenoxymethyl)-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80365982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
206.27 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Phenoxymethyl)-1,3-thiazol-2-amine | |
CAS RN |
94830-63-4 | |
Record name | 4-(phenoxymethyl)-1,3-thiazol-2-amine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80365982 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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